Cas no 847865-44-5 (1H-Indole-3-acetonitrile-5-fluoro-α-α-dimethyl-)

1H-Indole-3-acetonitrile-5-fluoro-α-α-dimethyl- structure
847865-44-5 structure
Product Name:1H-Indole-3-acetonitrile-5-fluoro-α-α-dimethyl-
CAS No:847865-44-5
MF:C12H11FN2
MW:202.227545976639
CID:833491
PubChem ID:73013513
Update Time:2025-04-19

1H-Indole-3-acetonitrile-5-fluoro-α-α-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-3-acetonitrile-5-fluoro-α-α-dimethyl-
    • 1H-INDOLE-3-ACETONITRILE, 5-FLUORO-A,A-DIMETHYL-
    • 5-Fluoro-a,a-dimethyl-1H-indole-3-acetonitrile
    • 847865-44-5
    • 1H-Indole-3-acetonitrile,5-fluoro-a,a-dimethyl-
    • 2-(5-fluoro-1H-indol-3-yl)-2-methylpropanenitrile
    • Inchi: 1S/C12H11FN2/c1-12(2,7-14)10-6-15-11-4-3-8(13)5-9(10)11/h3-6,15H,1-2H3
    • InChI Key: VDRHNESUBDLGFY-UHFFFAOYSA-N
    • SMILES: FC1C=CC2=C(C=1)C(=CN2)C(C#N)(C)C

Computed Properties

  • Exact Mass: 202.09100
  • Monoisotopic Mass: 202.09062652g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 39.6Ų

Experimental Properties

  • Density: 1.217
  • Boiling Point: 372.3°C at 760 mmHg
  • Flash Point: 179°C
  • Refractive Index: 1.599
  • PSA: 39.58000
  • LogP: 3.10818
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